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Compound of Interest

Compound Name: TNF-alpha (31-45), human

Cat. No.: B13395061

Get Quote

Abstract & Technical Significance
Tumor Necrosis Factor-alpha (TNF-α) is a pleiotropic cytokine critical in autoimmune pathology

(Rheumatoid Arthritis, Crohn’s Disease). While full-length recombinant TNF-α (rTNF-α) is the

gold standard for stimulation, it forms unstable trimers and activates a broad spectrum of

downstream effectors (apoptosis, necroptosis, and survival).

TNF-α (31-45) (Sequence: RRANALLANGVELRD) is a synthetic peptide fragment

corresponding to a specific receptor-binding domain of the human TNF-α protein. Unlike the

full-length protein, this peptide serves as a precision tool for investigating the NF-κB signaling

axis. Emerging research identifies it as a functional mimetic that can activate NF-κB, potentially

via TNFR2 interaction, making it invaluable for dissecting survival signaling pathways distinct

from the apoptotic cascades often triggered by holo-TNF-α.

Key Applications
Selective Signaling Activation: Stimulation of NF-κB without the full complexity of the TNF

trimer.

Epitope Mapping: Validating neutralizing antibodies targeting the Arg31-Asp45 region.
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Autoimmune Modeling: Studying "sterile inflammation" and cytokine-induced drug resistance

(e.g., cisplatin resistance mechanisms).

Physicochemical Profile & Handling
Failure to handle bioactive peptides correctly is the #1 cause of experimental inconsistency.

Property Specification

Sequence
H-Arg-Arg-Ala-Asn-Ala-Leu-Leu-Ala-Asn-Gly-

Val-Glu-Leu-Arg-Asp-OH

Molecular Weight ~1668.9 g/mol

Solubility

Soluble in water (due to charged Arg/Asp

residues), but stock in DMSO is recommended

for stability.

Purity Requirement
≥95% (HPLC) for cell culture assays to avoid

endotoxin artifacts.

Storage
Lyophilized: -20°C (1 year). Solubilized: -80°C

(avoid freeze-thaw).

Isoelectric Point (pI)
~11.0 (Highly Basic - positively charged at

physiological pH).

Mechanism of Action: The "Mimetic" Hypothesis
Unlike neutralizing peptides that block receptors, TNF-α (31-45) acts as an agonist or partial

agonist. It maps to the external surface of the TNF monomer. Upon binding to TNF Receptors

(TNFR), it induces the recruitment of adaptor proteins (TRAF2/5), leading to the

phosphorylation of IKK and the subsequent nuclear translocation of NF-κB (p65/p50).

Pathway Visualization
The following diagram illustrates the specific signaling node activated by TNF-α (31-45).
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Caption: TNF-α (31-45) mimics ligand binding, triggering the canonical NF-κB cascade leading

to inflammatory gene expression.

Experimental Protocols
Protocol A: Reconstitution & Storage (Critical Step)
Rationale: The peptide is highly basic (pI 11). Improper pH can lead to aggregation.

Initial Dissolution: Dissolve 1 mg of peptide in 50 µL of sterile DMSO to ensure complete

unfolding.

Dilution: Slowly add 950 µL of sterile PBS (pH 7.4) or sterile water.

Note: This creates a 1 mg/mL (approx. 600 µM) stock in 5% DMSO.

Aliquot: Dispense into 20 µL aliquots in low-binding tubes.

Flash Freeze: Snap freeze in liquid nitrogen and store at -80°C.

Protocol B: In Vitro NF-κB Activation Assay
Objective: To quantify the inflammatory potential of TNF-α (31-45) in macrophages (RAW

264.7) or epithelial cells (HeLa).

Reagents:

Target Cells: HeLa or RAW 264.7 (70% confluent).

Positive Control: Recombinant Human TNF-α (10 ng/mL).

Negative Control: Scrambled Peptide (same AA composition).

Assay: NF-κB Luciferase Reporter or Western Blot (p-p65).

Workflow:

Starvation: Wash cells 2x with PBS and incubate in serum-free media for 4 hours. This

reduces basal NF-κB activity.
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Treatment:

Low Dose: 1 µM TNF-α (31-45)

High Dose: 5 µM - 10 µM TNF-α (31-45)

Timepoint: Incubate for 1 hour (for phosphorylation) or 4-6 hours (for reporter/cytokine

release).

Lysis/Harvest:

For Western: Lyse in RIPA buffer with Phosphatase Inhibitors.

For Reporter: Add Luciferase substrate.

Readout: Measure Luminescence or Blot for Phospho-p65 (Ser536).

Experimental Logic: If TNF-α (31-45) acts as a mimetic, you will observe a dose-dependent

increase in p65 phosphorylation at 1 hour, similar to (but likely less potent than) rTNF-α.

Workflow Visualization
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Caption: Step-by-step workflow for validating NF-κB activation in vitro.

Troubleshooting & Validation Matrix
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Observation Probable Cause Corrective Action

Precipitation in Stock
High concentration in aqueous

buffer.

Re-dissolve in 100% DMSO

first, then dilute. Keep stock <

2 mg/mL.

No NF-κB Signal
Peptide degradation or low

receptor density.

Use fresh aliquot. Confirm cell

line expresses TNFR

(HeLa/RAW are standard).

Increase dose to 20 µM.

High Background Serum interference.

Ensure 4-hour serum

starvation. Use endotoxin-free

water.

Cytotoxicity DMSO concentration too high.

Ensure final DMSO

concentration in culture is <

0.1%.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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